Methyl 5-ethenyl-2-hydroxybenzoate
Description
Methyl 5-ethenyl-2-hydroxybenzoate is an aromatic ester featuring a benzene ring substituted with a hydroxyl group at the 2-position, a methyl ester at the 1-position, and an ethenyl (vinyl) group at the 5-position. The ethenyl group introduces unique reactivity, enabling further functionalization (e.g., polymerization or cross-coupling reactions), which distinguishes it from other derivatives.
Properties
CAS No. |
61393-01-9 |
|---|---|
Molecular Formula |
C10H10O3 |
Molecular Weight |
178.18 g/mol |
IUPAC Name |
methyl 5-ethenyl-2-hydroxybenzoate |
InChI |
InChI=1S/C10H10O3/c1-3-7-4-5-9(11)8(6-7)10(12)13-2/h3-6,11H,1H2,2H3 |
InChI Key |
RXYCHMKJZDTXEM-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)C=C)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
Projected Properties of Target Compound :
- Lower melting point than chloro derivatives due to reduced polarity.
- Potential flammability from the ethenyl group, requiring inert handling conditions.
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